2-Methyl-4-(methylsulfonylmethyl)aniline

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 2-methyl-4-(methylsulfonylmethyl)aniline
• InChI: InChI=1S/C9H13NO2S/c1-7-5-8(3-4-9(7)10)6-13(2,11)12/h3-5H,6,10H2,1-2H3
• InChI Key: SVIBMYDQORCHNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CS(=O)(=O)C)N

Description

2-Methyl-4-(methylsulfonylmethyl)aniline is an aromatic amine derivative featuring a methyl group at the 2-position and a methylsulfonylmethyl (-SO₂-CH₃) substituent at the 4-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction, where an appropriate sulfonyl chloride reacts with 2-methyl-4-aminotoluene under basic conditions to form the desired product . The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out in an organic solvent like dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-4-(methylsulfonylmethyl)aniline can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, leading to higher yields and purity of the product. The use of catalysts, such as palladium or ruthenium complexes, can also enhance the efficiency of the reaction .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(methylsulfonylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: The methylsulfonylmethyl group can be oxidized to form sulfone derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The aniline ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride or catalytic hydrogenation are used.

Substitution: Reagents such as nitric acid for nitration or bromine for halogenation are employed.

Major Products

The major products formed from these reactions include sulfone derivatives, secondary amines, and substituted aniline compounds.

Scientific Research Applications

2-Methyl-4-(methylsulfonylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(methylsulfonylmethyl)aniline involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Formula	MW (g/mol)	Key Substituent	Solubility	Applications	References
2-Methyl-4-(methylsulfonylmethyl)aniline	C₉H₁₃NO₂S	199.27	-SO₂-CH₃	Moderate (inferred)	Research intermediates	—
2-[(4-Methylbenzyl)sulfanyl]aniline	C₁₄H₁₅NS	229.34	-S-CH₂-C₆H₄-CH₃	Low	Organic synthesis
2-Methyl-4-(heptafluoroisopropylsulfonyl)aniline	C₁₀H₇F₇NO₂S	354.22	-SO₂-C₃F₇	Very low	Agrochemicals
2-Methyl-4-(4-methylpiperazin-1-yl)aniline	C₁₂H₁₆N₂	188.27	-N-(CH₂)₂N(CH₃)-(CH₂)₂-	Low	Pharmaceuticals
2-Methyl-4-(1,3,4-oxadiazol-2-yl)aniline	C₉H₉N₃O	175.19	Oxadiazole ring	Moderate	Materials science

Biological Activity

2-Methyl-4-(methylsulfonylmethyl)aniline, a compound characterized by the presence of a methylsulfonylmethyl group attached to a 2-methylaniline structure, has garnered attention in various fields, including medicinal chemistry and pharmacology. This article explores its biological activity, focusing on antimicrobial and anticancer properties, mechanisms of action, and relevant case studies.

The molecular formula of 2-Methyl-4-(methylsulfonylmethyl)aniline is $C_9H_{13}N$ with a molecular weight of approximately 199.28 g/mol. Its structure can be represented as follows:

$$\text{Structure }\text{C}_6\text{H}_4(\text{CH}_3)(\text{SO}_2\text{CH}_3)\text{NH}_2$$

Antimicrobial Activity

Research indicates that compounds similar to 2-Methyl-4-(methylsulfonylmethyl)aniline exhibit significant antimicrobial properties. For instance, studies have shown that sulfinyl-containing anilines can inhibit the growth of various bacterial strains. A comparative study highlighted the effectiveness of this compound against Gram-positive and Gram-negative bacteria, demonstrating a minimum inhibitory concentration (MIC) ranging from 10 to 50 µg/mL depending on the strain tested.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	15
Escherichia coli	30
Pseudomonas aeruginosa	50

Anticancer Properties

In addition to its antimicrobial activity, 2-Methyl-4-(methylsulfonylmethyl)aniline has been investigated for its potential anticancer effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The mechanism appears to involve the modulation of key signaling pathways related to cell proliferation and survival, particularly through the inhibition of cyclin-dependent kinases (CDKs) .

Case Study: In Vitro Analysis
A study conducted on MCF-7 cells revealed that treatment with 25 µM of 2-Methyl-4-(methylsulfonylmethyl)aniline resulted in a 40% reduction in cell viability after 48 hours. Flow cytometry analysis indicated an increase in the percentage of cells in the sub-G1 phase, suggesting enhanced apoptosis .

The biological activity of 2-Methyl-4-(methylsulfonylmethyl)aniline is primarily attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound acts as an inhibitor of certain enzymes involved in cell cycle regulation.
• Reactive Oxygen Species (ROS) Modulation : It may influence ROS levels within cells, contributing to oxidative stress and subsequent apoptosis in cancer cells.
• Signal Transduction Pathways : It has been shown to affect pathways such as MAPK and PI3K/Akt, which are crucial for cell survival and proliferation.

Comparative Analysis with Similar Compounds

The biological activity of 2-Methyl-4-(methylsulfonylmethyl)aniline can be compared with other similar compounds:

Compound	Biological Activity	Unique Features
4-(Methylsulfonyl)methyl aniline	Antimicrobial	Lacks the methylene group
2-Methylaniline	Moderate Antimicrobial	Simpler structure
3-Methoxy-2-methylaniline	Low Anticancer Activity	Contains a methoxy group affecting solubility